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triazabicyclo[4.4.0]dec-5-ene

Cat. No.: B1662072 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD) is a powerful, non-nucleophilic, bicyclic

guanidine superbase that has garnered significant attention in organic synthesis.[1][2] Its rigid

bicyclic structure and the electron-donating methyl group contribute to its exceptional basicity,

making it a highly effective catalyst for a wide range of chemical transformations.[3] This guide

provides a comprehensive overview of MTBD, including its core properties, detailed

experimental protocols for its application, and a comparative analysis of its catalytic

performance.

Core Properties of MTBD
MTBD's utility as a superbase is rooted in its distinct physicochemical properties. Its high

basicity, coupled with good solubility in many organic solvents, makes it a versatile tool for

chemists.[3]
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Property Value Solvent Reference

pKa of conjugate acid 25.43 Acetonitrile (CH3CN) [2]

pKa of conjugate acid 17.9 Tetrahydrofuran (THF) [2]

Density 1.067 g/mL at 25 °C - [4]

Boiling Point 75-79 °C at 0.1 mmHg - [4]

Refractive Index

(n20/D)
1.537 - [4]

Synthesis of MTBD
A common synthetic route to MTBD involves the methylation of its precursor, 1,5,7-

triazabicyclo[4.4.0]dec-5-ene (TBD).

Experimental Protocol: Synthesis of 7-Methyl-1,5,7-
triazabicyclo[4.4.0]dec-5-ene (MTBD)
Materials:

1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD)

Potassium hydroxide (KOH)

Dimethyl sulfate ((CH₃)₂SO₄)

Tetrahydrofuran (THF), anhydrous

Procedure:

To a round-bottom flask equipped with a magnetic stirrer, add TBD (1 equivalent), potassium

hydroxide (1.2 equivalents), and anhydrous tetrahydrofuran.

Cool the mixture in an ice bath.
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Slowly add dimethyl sulfate (1 equivalent) dropwise to the stirred suspension at room

temperature.

Allow the reaction to proceed overnight at room temperature.

After the reaction is complete, filter the mixture to remove the solid byproducts.

Concentrate the filtrate under reduced pressure to remove the solvent.

Purify the resulting residue by distillation under reduced pressure to obtain pure MTBD.

Expected Yield: Approximately 85%.

Applications in Organic Synthesis
MTBD has proven to be an exceptional catalyst in a variety of organic reactions, often

providing higher yields and shorter reaction times compared to other organic bases.

Michael Addition Reactions
MTBD efficiently catalyzes the Michael addition of active methylene compounds to α,β-

unsaturated carbonyls.

Catalyst
Catalyst
Loading
(mol%)

Reaction Time Yield (%) Reference

MTBD 0.1 Not specified High [5]

MTBD 30 Not specified High [5]

MTBD 50 Not specified High [5]

Nitroaldol (Henry) Reaction
The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is effectively

promoted by MTBD.[6] It has been shown to be superior to tetramethylguanidine (TMG) in this

transformation, with reactions often completing in minutes at 0°C.[6]
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Catalytic Mechanism: The Henry Reaction
The catalytic cycle of the MTBD-promoted Henry reaction involves the deprotonation of the

nitroalkane to form a nitronate anion, which then acts as a nucleophile.

Reactants

Catalyst

Intermediates

Product

R-CH2-NO2 [R-CH-NO2]- + MTBD

R'-CHO

R'-CH(O-)-CH(R)-NO2

MTBD

[MTBD-H]+

 + H+

 + R'-CHO

 - H+

R'-CH(OH)-CH(R)-NO2

 + [MTBD-H]+

Click to download full resolution via product page

Caption: Catalytic cycle of the MTBD-promoted Henry reaction.

Experimental Workflow: A General Procedure
The following diagram illustrates a typical workflow for an organic reaction catalyzed by MTBD,

from reaction setup to product isolation.
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Start

Reaction Setup:
- Add reactants and solvent to flask

- Add MTBD catalyst

Run Reaction:
- Stir at specified temperature

- Monitor progress (e.g., by TLC)

Reaction Work-up:
- Quench the reaction

- Perform liquid-liquid extraction

Drying:
- Dry the organic layer (e.g., with Na2SO4)

Filtration:
- Remove the drying agent

Concentration:
- Remove solvent under reduced pressure

Purification:
- Column chromatography, recrystallization, or distillation

Product Characterization:
- NMR, IR, Mass Spectrometry

End

Click to download full resolution via product page

Caption: General experimental workflow for an MTBD-catalyzed reaction.
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Conclusion
MTBD stands out as a highly efficient and versatile bicyclic guanidine superbase with broad

applications in modern organic synthesis. Its strong basicity, coupled with its commercial

availability, makes it an attractive alternative to traditional inorganic bases and other organic

superbases. The detailed protocols and comparative data presented in this guide are intended

to facilitate its adoption and further exploration in both academic and industrial research

settings, particularly in the development of novel synthetic methodologies and the synthesis of

complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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